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Compound of Interest

Compound Name: 1-Bromo-3,5-diethylbenzene

Cat. No.: B1338236 Get Quote

An In-depth Technical Guide to 1-Bromo-3,5-
diethylbenzene
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-3,5-diethylbenzene is an aromatic organic compound that serves as a valuable

building block in synthetic organic chemistry. Its disubstituted benzene ring, featuring a bromine

atom and two ethyl groups in a meta arrangement, offers a versatile platform for the

introduction of various functional groups. This strategic placement of substituents allows for the

synthesis of complex molecules with specific steric and electronic properties, making it a

compound of interest in the development of novel pharmaceuticals and functional materials.

This guide provides a comprehensive overview of the physical and chemical properties of 1-
Bromo-3,5-diethylbenzene, along with detailed experimental protocols for its synthesis and

key chemical transformations.

Physical and Chemical Properties
1-Bromo-3,5-diethylbenzene is a colorless to pale-yellow liquid at room temperature.[1] A

summary of its key physical and chemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C10H13Br [2]

Molecular Weight 213.11 g/mol [2]

CAS Number 90267-03-1 [2]

Appearance
Colorless to Pale-yellow to

Yellow-brown Liquid
[1]

Boiling Point 247 °C at 760 mmHg

Density 1.2±0.1 g/cm³

Refractive Index 1.532

Solubility

Insoluble in water, soluble in

common organic solvents like

ether, THF, and toluene.

Storage
Sealed in a dry place at room

temperature.[1]

Synthesis of 1-Bromo-3,5-diethylbenzene
The synthesis of 1-Bromo-3,5-diethylbenzene can be achieved through two primary routes:

electrophilic aromatic substitution of 1,3-diethylbenzene or the Sandmeyer reaction starting

from 3,5-diethylaniline.

Electrophilic Bromination of 1,3-Diethylbenzene
This method involves the direct bromination of 1,3-diethylbenzene using bromine in the

presence of a Lewis acid catalyst, such as iron(III) bromide (FeBr3). The ethyl groups are

ortho-, para-directing activators. However, due to steric hindrance from the two ethyl groups,

the incoming electrophile (bromine) is directed to the C5 position, which is para to one ethyl

group and ortho to the other, but sterically less hindered than the C2, C4, and C6 positions.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr gas),

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/1-bromo-3-5-diethylbenzene-90267-03-1
https://www.scbt.com/p/1-bromo-3-5-diethylbenzene-90267-03-1
https://www.scbt.com/p/1-bromo-3-5-diethylbenzene-90267-03-1
https://pubs.acs.org/doi/10.1021/jo970439i
https://pubs.acs.org/doi/10.1021/jo970439i
https://www.benchchem.com/product/b1338236?utm_src=pdf-body
https://www.benchchem.com/product/b1338236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


place 1,3-diethylbenzene (1 equivalent) and anhydrous iron(III) bromide (0.05 equivalents) in

a suitable solvent such as dichloromethane or carbon tetrachloride.

Addition of Bromine: Slowly add a solution of bromine (1 equivalent) in the same solvent

from the dropping funnel to the stirred reaction mixture at room temperature. The reaction is

exothermic, and the addition rate should be controlled to maintain a gentle reflux.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: Upon completion, quench the reaction by carefully adding an aqueous solution of

sodium bisulfite to destroy any unreacted bromine. Separate the organic layer, wash it with

water and brine, and dry it over anhydrous magnesium sulfate.

Purification: Remove the solvent under reduced pressure, and purify the crude product by

vacuum distillation to obtain 1-Bromo-3,5-diethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1338236?utm_src=pdf-body-img
https://www.benchchem.com/product/b1338236?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/jo970439i
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. scbt.com [scbt.com]

To cite this document: BenchChem. [Physical and chemical properties of 1-Bromo-3,5-
diethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338236#physical-and-chemical-properties-of-1-
bromo-3-5-diethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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